![molecular formula C9H11ClS B3049466 1-[(2-Chloroethyl)thio]-4-methylbenzene CAS No. 20761-71-1](/img/structure/B3049466.png)
1-[(2-Chloroethyl)thio]-4-methylbenzene
Overview
Description
“1-[(2-Chloroethyl)thio]-4-methylbenzene” is a chemical compound with the molecular formula C9H11ClS . It is used in proteomics research .
Molecular Structure Analysis
The molecular weight of “1-[(2-Chloroethyl)thio]-4-methylbenzene” is 186.7 g/mol . The exact molecular structure is not provided in the search results.Physical And Chemical Properties Analysis
The physical and chemical properties of “1-[(2-Chloroethyl)thio]-4-methylbenzene” such as melting point, boiling point, and density are not provided in the search results .Scientific Research Applications
Thermochemical Properties
- Molar Enthalpies of Formation : The isomerization equilibria studied in alkylchlorobenzenes, similar in structure to 1-[(2-Chloroethyl)thio]-4-methylbenzene, have shown significant insights into their molar enthalpies of formation. This information is crucial for understanding their thermodynamic properties and potential applications in various chemical processes (Nesterova, Rozhnov, Malova, & Kovzel, 1985).
Reactivity in Quinonoid-Bridged Dinuclear Complexes
- Substituent-Induced Reactivity : Research involving the ligand 2,5-bis[2-(methylthio)anilino]-1,4-benzoquinone, which is structurally related to 1-[(2-Chloroethyl)thio]-4-methylbenzene, highlights its reactivity in quinonoid-bridged dinuclear complexes. This contributes to the understanding of the chemical behavior of such compounds in complex molecular systems (Sommer, Schweinfurth, Weisser, Hohloch, & Sarkar, 2013).
Electrochemical Reduction Studies
- Electrochemical Reductions : The electrochemical reductions of compounds similar to 1-[(2-Chloroethyl)thio]-4-methylbenzene, such as 1-(2-chloroethyl)-2-nitrobenzene, have been extensively studied. These studies provide a basis for understanding the electrochemical properties and potential applications of 1-[(2-Chloroethyl)thio]-4-methylbenzene in electrochemistry and synthetic methodologies (Du & Peters, 2010).
Polymerisation Mechanisms
- Radical and Anionic Polymerisation : Research into the polymerisation mechanisms of compounds with similar functional groups to 1-[(2-Chloroethyl)thio]-4-methylbenzene, such as chloromethyl-4-(n-butylsulfinyl)methylbenzene, reveals insights into both radical and anionic polymerisation processes. This knowledge is crucial for the development of new polymers and materials science applications (Hontis, V. D. Borght, Vanderzande, & Gelan, 1999).
Gas-phase Reactions
- Gas-phase Eliminations : The gas-phase thermal decomposition of compounds structurally related to 1-[(2-Chloroethyl)thio]-4-methylbenzene, such as 1-(1-chloroethyl)-2-methylbenzene, has been studied. These findings are valuable for understanding the stability and decomposition mechanisms of similar compounds under thermal stress (Maccoll & Umaña, 1975).
Chemical Degradation Studies
- Formation of Alkylating Intermediates : Studies on the chemical degradation of compounds like 1-(2-chloroethyl)-3-cyclohexyl-1-nitrosourea, structurally akin to 1-[(2-Chloroethyl)thio]-4-methylbenzene, provide insights into the formation of alkylating intermediates. This is essential for understanding the chemical transformations and potential reactivity of such compounds (Reed, May, Boose, Gregory, & Beilstein, 1975).
properties
IUPAC Name |
1-(2-chloroethylsulfanyl)-4-methylbenzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClS/c1-8-2-4-9(5-3-8)11-7-6-10/h2-5H,6-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MIQDWQOHZJYLBJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SCCCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70323359 |
Source
|
| Record name | 1-[(2-Chloroethyl)sulfanyl]-4-methylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70323359 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2-Chloroethyl)thio]-4-methylbenzene | |
CAS RN |
20761-71-1 |
Source
|
| Record name | Sulfide, 2-chloroethyl-p-tolyl | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=403651 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-[(2-Chloroethyl)sulfanyl]-4-methylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70323359 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Amino-2,3-dihydrobenzo[b]thiophene 1,1-dioxide](/img/structure/B3049399.png)
![2,4-Dichloro-6-(2,2,2-trifluoroethyl)thieno[2,3-d]pyrimidine](/img/structure/B3049406.png)